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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper oxalate

(CuC₂O₄) in various solvents. The information is curated for professionals in research and

development who require precise data and methodologies for their work with this compound.

This document presents quantitative solubility data, detailed experimental protocols for

solubility determination, and visual representations of key experimental workflows.

Executive Summary
Copper oxalate is a sparingly soluble salt with distinct solubility characteristics that are highly

dependent on the solvent system and temperature. While it exhibits low solubility in water and

organic solvents, its solubility is significantly enhanced in acidic and certain alkaline

environments due to chemical reactions and complex formation. Understanding these

properties is crucial for its application in various fields, including catalysis, synthesis of copper-

based materials, and analytical chemistry. This guide provides the necessary data and

procedures to effectively work with and characterize copper oxalate.

Quantitative Solubility Data
The solubility of copper oxalate is presented below in various solvent systems. The data has

been compiled from various scientific sources to provide a comparative overview.
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Table 1: Solubility of Copper Oxalate in Aqueous and
Organic Solvents

Solvent
System

Temperature
(°C)

Solubility
Molar
Solubility
(mol/L)

Solubility
Product
Constant (Ksp)

Water (H₂O) 25

0.00253 g / 100

mL

(hemihydrate)[1]

1.58 x 10⁻⁴

(hemihydrate)
4.43 x 10⁻¹⁰[2]

Acetone Ambient Insoluble[1] - -

Ethanol Ambient Insoluble[1] - -

Ether Ambient Insoluble[1] - -

Table 2: Solubility Product Constant (Ksp) of Copper
Oxalate at Various Temperatures

Temperature (°C) Temperature (K) pKsp (-log₁₀Ksp) Ksp

20 293.15 9.58 2.63 x 10⁻¹⁰

25 298.15 9.51 3.09 x 10⁻¹⁰

30 303.15 9.44 3.63 x 10⁻¹⁰

35 308.15 9.38 4.17 x 10⁻¹⁰

40 313.15 9.32 4.79 x 10⁻¹⁰

45 318.15 9.27 5.37 x 10⁻¹⁰

Data in this table is derived from the study by Levanov, A. V., et al. (2020).

Qualitative Solubility in Acidic and Alkaline Solutions:
Acidic Solutions (e.g., Nitric Acid, Sulfuric Acid): Copper oxalate is more soluble in acidic

solutions compared to water.[3] The oxalate ion (C₂O₄²⁻) is the conjugate base of a weak

acid (oxalic acid, H₂C₂O₄). In the presence of a strong acid, the oxalate ions react with H⁺
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ions to form hydrogen oxalate (HC₂O₄⁻) and oxalic acid, shifting the dissolution equilibrium

of CuC₂O₄ to the right, thus increasing its solubility. Even small amounts of strong acids can

significantly increase the solubility, although very large amounts of nitric acid have been

observed to produce a surprisingly small additional increase in solubility.[4]

Aqueous Ammonia: Copper oxalate is soluble in aqueous ammonia. This is due to the

formation of the soluble tetraamminecopper(II) complex ion, [Cu(NH₃)₄]²⁺. The formation of

this stable complex removes Cu²⁺ ions from the solution, which shifts the dissolution

equilibrium of copper oxalate to the right.

Alkaline Solutions (e.g., NaOH): The solubility of copper oxalate is generally decreased in

alkaline solutions that do not form stable complexes with copper(II) ions.[3]

Experimental Protocols for Solubility Determination
This section provides detailed methodologies for key experiments to determine the solubility of

copper oxalate.

Gravimetric Determination of Copper Oxalate Solubility
This method involves the precipitation of copper oxalate from a solution, followed by the

isolation, drying, and weighing of the precipitate to determine its mass and subsequently its

solubility.

Methodology:

Sample Preparation: Prepare a saturated solution of copper oxalate in the desired solvent

(e.g., deionized water) by adding an excess of solid copper oxalate to the solvent in a

beaker.

Equilibration: Stir the solution at a constant temperature for an extended period (e.g., 24

hours) to ensure equilibrium is reached.

Filtration: Filter a known volume of the saturated solution through a pre-weighed, fine-

porosity filter paper to separate the undissolved solid.

Precipitation: To the clear filtrate, add a suitable precipitating agent. For determining the

copper content, a common method is the precipitation of copper(I) thiocyanate (CuSCN) by
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adding a reducing agent followed by ammonium thiocyanate solution.[5]

Digestion: Gently heat the solution with the precipitate (without boiling) for about 30 minutes

to encourage the formation of larger, more easily filterable particles.[5]

Isolation and Washing: Carefully filter the precipitate through a pre-weighed sintered glass

crucible. Wash the precipitate with small portions of cold deionized water to remove any

soluble impurities, followed by a wash with ethanol to aid in drying.[5]

Drying: Dry the crucible with the precipitate in an oven at a suitable temperature (e.g.,

110°C) until a constant weight is achieved.[5]

Calculation:

Determine the mass of the precipitate by subtracting the initial mass of the empty crucible.

Using the molar mass of the precipitate (e.g., CuSCN), calculate the moles of the

precipitate.

From the stoichiometry of the precipitate, determine the moles of copper(II) ions in the

filtered aliquot.

Calculate the molar solubility of copper oxalate in the original solvent.

The solubility in g/100 mL can be calculated from the molar solubility.

Workflow for Gravimetric Analysis:

Solution Preparation & Equilibration Precipitation & Isolation Analysis

Prepare Saturated
Copper Oxalate Solution

Equilibrate at
Constant Temperature Filter Known Volume Add Precipitating Agent Digest Precipitate Filter & Wash Precipitate Dry to Constant Weight Calculate Solubility

Click to download full resolution via product page

Gravimetric analysis workflow.
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Potentiometric Titration for Ksp Determination
This method involves titrating a solution of a soluble copper salt with a standardized solution of

sodium oxalate and monitoring the potential of a copper-ion selective electrode to determine

the equivalence point and calculate the Ksp.

Methodology:

Apparatus Setup:

Assemble a titration cell with a copper wire as the indicator electrode and a silver/silver

chloride (Ag/AgCl) electrode as the reference electrode.[6]

Connect the electrodes to a potentiometer or a pH/mV meter.

Use a burette to deliver the titrant (sodium oxalate solution).

Solution Preparation:

Prepare a standard solution of sodium oxalate (e.g., 0.1 M).

Prepare a solution of a soluble copper salt, such as copper(II) nitrate, of a known

approximate concentration (e.g., 0.05 M). The exact concentration will be determined from

the titration.

Titration Procedure:

Pipette a known volume of the copper(II) nitrate solution into the titration cell.

Begin adding the sodium oxalate solution from the burette in small increments.

After each addition, stir the solution and record the stable potential reading from the

potentiometer.

Continue the additions well past the equivalence point, which is indicated by a sharp

change in potential.

Data Analysis:
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Plot the measured potential (E) versus the volume of titrant added.

Determine the equivalence point from the inflection point of the titration curve (or by

plotting the first or second derivative).

The concentration of the copper(II) solution can be calculated from the equivalence point

volume and the known concentration of the sodium oxalate solution.

Beyond the equivalence point, the concentration of excess oxalate ions can be calculated.

The concentration of free Cu²⁺ ions can be determined from the Nernst equation applied

to the measured potential.

Calculate the Ksp at several points past the equivalence point using the equation: Ksp =

[Cu²⁺][C₂O₄²⁻].

Logical Flow for Ksp Determination via Potentiometric Titration:

Titrate Cu(NO₃)₂ with Na₂C₂O₄

Monitor Potential (E) vs. Volume (V)

Plot E vs. V & Determine
Equivalence Point

Calculate [Cu²⁺] from Potential
(post-equivalence)

Calculate [Cu²⁺]initial Calculate [C₂O₄²⁻]excess
(post-equivalence)

Calculate Ksp = [Cu²⁺][C₂O₄²⁻]
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Click to download full resolution via product page

Potentiometric Ksp determination.

Conductometric Measurement of Solubility
This technique is suitable for determining the solubility of sparingly soluble salts like copper

oxalate by measuring the conductivity of its saturated solution.

Methodology:

Instrument Calibration: Calibrate the conductivity meter using standard potassium chloride

(KCl) solutions of known concentrations to determine the cell constant.

Preparation of Saturated Solution: Prepare a saturated solution of copper oxalate in high-

purity deionized water by stirring an excess of the salt for an extended period at a constant

temperature.

Conductivity Measurement:

Measure the conductivity of the deionized water used to prepare the solution.

Filter the saturated copper oxalate solution and measure its conductivity.

Calculation of Solubility:

The specific conductance of the copper oxalate solution (κ_CuC₂O₄) is the difference

between the conductivity of the saturated solution and the conductivity of the water.

The molar conductivity at infinite dilution (Λ₀) for copper oxalate can be calculated using

Kohlrausch's law of independent migration of ions: Λ₀(CuC₂O₄) = λ₀(Cu²⁺) + λ₀(C₂O₄²⁻),

where λ₀ are the limiting ionic conductivities (values available in literature).

The molar solubility (S) can then be calculated using the formula: S = (1000 × κ_CuC₂O₄) /

Λ₀.

Experimental Workflow for Conductometric Solubility Measurement:
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Setup & Calibration

Measurement

Calculation
Calibrate Conductivity Meter

with KCl Standards Determine Cell Constant

Measure Conductivity of
Water & Saturated Solution

Prepare Saturated
CuC₂O₄ Solution

Calculate Specific
Conductance (κ)

Calculate Molar
Solubility (S)

Use Limiting Ionic Conductivities
to find Λ₀

Click to download full resolution via product page

Conductometric measurement workflow.

Conclusion
The solubility of copper oxalate is a critical parameter that dictates its behavior and utility in

various chemical applications. This guide provides essential quantitative data and detailed

experimental protocols to aid researchers, scientists, and drug development professionals in

their work. The provided methodologies for gravimetric, potentiometric, and conductometric

analysis offer robust approaches for the precise determination of copper oxalate's solubility and

its solubility product constant. Careful execution of these protocols will ensure accurate and

reproducible results, facilitating further research and development involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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